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Compound of Interest

3-Formyl-4-
Compound Name: ) )
benzyloxyphenylboronic acid

Cat. No.: B111397

Molecular Weight Determination

The molecular weight of 3-Formyl-4-benzyloxyphenylboronic acid is derived from its
molecular formula, C14H13BOa4.[1][2][3] The calculation is based on the summation of the
atomic weights of its constituent atoms.

A detailed breakdown of the atomic composition and the calculation of the molecular weight is
presented in the table below.

Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 14 12.011 168.154
Hydrogen H 13 1.008[4][5][6] 13.104
Boron B 1 10.81[7][8] 10.81
Oxygen o) 4 15.999[9] 63.996
Total 256.064

The calculated molecular weight of 256.064 g/mol is consistent with values provided by
chemical suppliers, which list the molecular weight as 256.06 g/mol [2] or 256.07 g/mol .[1][3]
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Please note: The request for experimental protocols and signaling pathway diagrams is not
applicable to the determination of a chemical's molecular weight and has therefore been
omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b111397?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/fluorochempreferredpartner/fluh99cb9803?context=bbe
https://www.boronpharm.com/boron/121124-98-9.html
https://www.sigmaaldrich.com/US/en/product/fluorochempreferredpartner/fluh99cb9803
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://en.wikipedia.org/wiki/Boron
https://periodic-table.rsc.org/element/5/boron
https://en.wikipedia.org/wiki/Oxygen
https://www.benchchem.com/product/b111397#3-formyl-4-benzyloxyphenylboronic-acid-molecular-weight
https://www.benchchem.com/product/b111397#3-formyl-4-benzyloxyphenylboronic-acid-molecular-weight
https://www.benchchem.com/product/b111397#3-formyl-4-benzyloxyphenylboronic-acid-molecular-weight
https://www.benchchem.com/product/b111397#3-formyl-4-benzyloxyphenylboronic-acid-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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